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Compound of Interest

Compound Name: 4-Benzylamino-3-nitropyridine

Cat. No.: B010364 Get Quote

Application Notes and Protocols: 4-
Benzylamino-3-nitropyridine
For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the available data on 4-Benzylamino-3-
nitropyridine, a research chemical with potential applications in synthetic and medicinal

chemistry. Due to the limited publicly available information specific to this compound, some

protocols and safety precautions are based on data for structurally related nitropyridines.

Researchers should exercise caution and perform their own risk assessments before use.

Chemical and Physical Properties
4-Benzylamino-3-nitropyridine is a pyridine derivative with the following properties:

Property Value

CAS Number 100306-70-5[1][2][3][4]

Molecular Formula C₁₂H₁₁N₃O₂[4]

Molecular Weight 229.23 g/mol [5]

Appearance Not specified (likely a solid)

Storage Temperature 2-8°C[3]
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Handling and Storage Protocols
As a nitropyridine derivative, 4-Benzylamino-3-nitropyridine should be handled with care in a

well-ventilated laboratory setting. The following protocols are recommended based on the

safety data for related compounds.

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling. The following

PPE is recommended:

PPE Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Nitrile rubber gloves.

Body Protection Laboratory coat.

Respiratory Protection

Use in a well-ventilated area. If dust or aerosols

are generated, a NIOSH-approved respirator

with an appropriate cartridge is recommended.

Storage
Store in a tightly sealed container in a cool, dry, and well-ventilated area. Recommended

storage is at 2-8°C.[3]

Spill and Waste Disposal
In case of a spill, avoid generating dust. Absorb the spill with an inert material and place it in a

suitable container for chemical waste disposal. Dispose of waste in accordance with local,

state, and federal regulations.

First Aid Measures
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Exposure Route First Aid Protocol

Inhalation
Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention.

Skin Contact

Immediately wash the affected area with soap

and plenty of water. Remove contaminated

clothing. Seek medical attention if irritation

persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper

eyelids. Seek medical attention.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water and seek immediate medical

attention.

Experimental Protocols
While specific experimental protocols for 4-Benzylamino-3-nitropyridine are not readily

available in the surveyed literature, a plausible synthetic route can be inferred from patents

detailing the synthesis of analogous compounds, such as 2-amino-3-nitro-6-(4-fluoro-

benzylamino)pyridine.[6] The following is a proposed, hypothetical protocol for the synthesis of

4-Benzylamino-3-nitropyridine.

Proposed Synthesis of 4-Benzylamino-3-nitropyridine
This protocol is based on the general reactivity of substituted nitropyridines with amines.

Reaction:

4-Chloro-3-nitropyridine + Benzylamine → 4-Benzylamino-3-nitropyridine + HCl

Materials:

4-Chloro-3-nitropyridine
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Benzylamine

Anhydrous solvent (e.g., Dichloromethane, Acetonitrile)

Base (e.g., Triethylamine, Diisopropylethylamine)

Stir plate and magnetic stir bar

Round-bottom flask

Condenser (if heating is required)

Separatory funnel

Rotary evaporator

Silica gel for column chromatography

Solvents for chromatography (e.g., Hexanes, Ethyl Acetate)

Procedure:

In a clean, dry round-bottom flask, dissolve 4-Chloro-3-nitropyridine (1 equivalent) in the

chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

Add benzylamine (1.1 equivalents) to the solution.

Add a suitable base (1.2 equivalents) to scavenge the HCl produced during the reaction.

Stir the reaction mixture at room temperature. The reaction progress can be monitored by

Thin Layer Chromatography (TLC). If the reaction is slow, gentle heating may be applied.

Once the reaction is complete, cool the mixture to room temperature.

Wash the reaction mixture with water or a mild aqueous acid to remove the base and any

unreacted benzylamine.

Extract the aqueous layer with the organic solvent used for the reaction.
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Combine the organic layers, dry over anhydrous sodium sulfate or magnesium sulfate, filter,

and concentrate under reduced pressure using a rotary evaporator.

Purify the crude product by silica gel column chromatography using an appropriate solvent

system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure 4-Benzylamino-3-
nitropyridine.

Characterize the final product by appropriate analytical methods (e.g., NMR, Mass

Spectrometry).

Note: This is a generalized and hypothetical protocol. The specific reaction conditions (solvent,

temperature, reaction time, and purification method) would need to be optimized.

Potential Biological Activity and Signaling Pathways
There is no direct evidence in the searched literature detailing the biological activity or the role

of 4-Benzylamino-3-nitropyridine in specific signaling pathways. However, structurally related

compounds, such as 4-(phenylamino)quinazolines and 4-(phenylamino)pyrido[d]pyrimidines,

have been investigated as tyrosine kinase inhibitors, particularly targeting the Epidermal

Growth Factor Receptor (EGFR).[7][8][9]

Given the presence of the benzylamino-pyridine scaffold, it is plausible that 4-Benzylamino-3-
nitropyridine could be explored as a potential kinase inhibitor. Kinase inhibitors often act by

competing with ATP for binding to the active site of the enzyme, thereby blocking downstream

signaling pathways involved in cell proliferation, differentiation, and survival.

A generalized workflow for investigating the potential kinase inhibitory activity of a compound

like 4-Benzylamino-3-nitropyridine is presented below.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/jm9508651
https://pubmed.ncbi.nlm.nih.gov/9397172/
https://go.drugbank.com/articles/A30902
https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://www.benchchem.com/product/b010364?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b010364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Workflow for Kinase Inhibitor Screening
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Caption: A generalized workflow for the evaluation of a novel compound as a potential kinase

inhibitor.

Conclusion
4-Benzylamino-3-nitropyridine is a research chemical with limited available data. The

handling and storage protocols should be approached with caution, adhering to best practices

for working with nitropyridine compounds. While its specific applications are not well-

documented, its structure suggests potential utility in synthetic chemistry and as a scaffold for

medicinal chemistry research, possibly in the area of kinase inhibition. Further research is

needed to fully characterize its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b010364#handling-and-storage-protocols-for-4-
benzylamino-3-nitropyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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